Cas no 184419-69-0 (3-(3-pyridinylamino)-1-Propanol)

• Product Name: 3-(3-pyridinylamino)-1-Propanol
• CAS No: 184419-69-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 1108137
• Update Time: 2024-07-25

3-(3-pyridinylamino)-1-Propanol Chemical and Physical Properties

Names and Identifiers

• 3-(3-pyridinylamino)-1-Propanol
• 1-Propanol, 3-(3-pyridinylamino)-

• Inchi： 1S/C8H12N2O/c11-6-2-5-10-8-3-1-4-9-7-8/h1,3-4,7,10-11H,2,5-6H2
• InChI Key： MPYZGKZYCZZCNB-UHFFFAOYSA-N
• SMILES： C(O)CCNC1=CC=CN=C1

Computed Properties

• Exact Mass: 152.095
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2A^2

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 347.2±22.0 °C(Predicted)
• pka: 14.95±0.10(Predicted)